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Compound of Interest

Compound Name: Undecylenoyl glycine

Cat. No.: B1589814

An In-depth Technical Guide to Undecylenoyl Glycine
Executive Summary

Undecylenoyl Glycine is a functional lipoamino acid derivative synthesized from undecylenic
acid, a natural fatty acid from castor oil, and glycine, the simplest amino acid.[1][2] This unique
structure confers amphiphilic properties, allowing it to act as a mild surfactant while delivering
targeted biological activity.[3][4] It is recognized for its role as a dermo-protective purifying
agent, primarily utilized for its antimicrobial, anti-dandruff, sebum-regulating, and deodorizing
properties.[5][6] Functionally, it helps to restore the skin's acid mantle and maintain the balance
of the skin's microbiome.[2][7] This guide provides a comprehensive technical overview of its
physicochemical properties, synthesis, mechanisms of action, and applications, with a focus on
its relevance to researchers and professionals in drug and cosmetic development.

Physicochemical Properties

Undecylenoyl Glycine is a white to off-white powder.[1][5] It is the acylation product of glycine
with undecylenic acid chloride.[5][8] As a lipoamino acid, its structure is analogous to natural
lipoproteins found in living organisms.[5] This structural similarity is key to its biocompatibility
and preferential use in cosmetic and dermatological formulations.[5]

Table 1: Physicochemical Properties of Undecylenoyl Glycine
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Property Value Source(s)
Molecular Formula C13H23NO3 [31[51[9]
Molecular Weight 241.33 g/mol [311519]
Appearance White to pinkish beige powder [1][5][10]
Melting Point Approx. 103 °C [5][10]
Density Approx. 1.12 g/cm3 [5][10]
Topological Polar Surface Area  66.4 A2 [5]

- Soluble in ethanol, ethylene

glycol.- In water: Soluble at pH

N > 7.0 with heating, or at

Solubility [5][10]

temperatures of 90°C.[5]-
Water solubility at 20°C, pH <
5: Approx. 81 mg/L.[10]

| log Pow (Partition Coefficient) | Approx. 2.2 (at 20°C) |[10] |

Synthesis and Manufacturing

Undecylenoyl Glycine is synthesized via the acylation of glycine with undecylenic acid

chloride.[3] This reaction, a nucleophilic acyl substitution, typically follows the principles of the

Schotten-Baumann reaction, which is well-suited for forming amide bonds.[3] The process

involves the nucleophilic attack of the glycine amino group on the carbonyl carbon of the acid

chloride.[3]
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Reactants

Glycine Undecylenic Acid Chloride
(in Alkaline Aqueous Phase) (Acylating Agent)

Reaction Conditions

Acylation Reaction
(Schotten-Baumann Conditions)
pH: 8-10
Temp: ~80°C

\_—/

Products

: HCl
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Caption: Synthesis workflow for Undecylenoyl Glycine via acylation.

Mechanisms of Action

Undecylenoyl Glycine's functionality stems from several distinct biological activities, making it
a multifunctional ingredient.

Antimicrobial and Antifungal Activity

The compound exhibits a broad spectrum of antimicrobial activity, helping to slow the growth of
microorganisms on the skin.[3][5] It is effective against both Gram-positive and Gram-negative
bacteria.[5] Specific microorganisms of interest in dermatology that it has shown efficacy
against include:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1589814?utm_src=pdf-body-img
https://www.benchchem.com/product/b1589814?utm_src=pdf-body
https://www.benchchem.com/product/b1589814?utm_src=pdf-body
https://www.smolecule.com/products/s1900836
https://www.atamanchemicals.com/undecylenoyl-glycine_u25756/
https://www.atamanchemicals.com/undecylenoyl-glycine_u25756/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Propionibacterium acnes, a bacterium implicated in acne vulgaris.[3]

+ Malassezia yeasts (formerly Pityrosporum ovale), which are associated with dandruff and
seborrheic dermatitis.[3][5]

» Pathogens that cause body odor, such as Staphylococcus epidermidis.[5][11]

This antimicrobial action supports its use in anti-acne, anti-dandruff, and deodorant
formulations.[1][12]

Sebum Regulation

Excessive sebum production is a key factor in oily skin and acne.[3] Undecylenoyl Glycine
helps to control sebum production by inhibiting the enzyme 5-alpha reductase.[5] This enzyme
is responsible for converting testosterone to dihydrotestosterone (DHT), a more potent
androgen that stimulates sebaceous gland activity. By reducing 5-alpha reductase activity,
Undecylenoyl Glycine helps to moderate sebum output.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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